N-Phenyl-2-naphthylamine N-Phenyl-2-naphthylamine N-Phenyl-2-naphthylamine, also known as neozone or 2-anilinonaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. N-Phenyl-2-naphthylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, N-phenyl-2-naphthylamine is primarily located in the membrane (predicted from logP). Outside of the human body, N-phenyl-2-naphthylamine can be found in root vegetables. This makes N-phenyl-2-naphthylamine a potential biomarker for the consumption of this food product.
N-phenyl-2-naphthylamine is a light gray to gray powder. Solutions show blue fluorescence. (NTP, 1992)
N-Phenyl-2-naphthylamine is a member of naphthalenes.
Brand Name: Vulcanchem
CAS No.: 135-88-6
VCID: VC0057967
InChI: InChI=1S/C16H13N/c1-2-8-15(9-3-1)17-16-11-10-13-6-4-5-7-14(13)12-16/h1-12,17H
SMILES: C1=CC=C(C=C1)NC2=CC3=CC=CC=C3C=C2
Molecular Formula: C16H13N
C10H7NHC6H5
C16H13N
Molecular Weight: 219.28 g/mol

N-Phenyl-2-naphthylamine

CAS No.: 135-88-6

Reference Standards

VCID: VC0057967

Molecular Formula: C16H13N
C10H7NHC6H5
C16H13N

Molecular Weight: 219.28 g/mol

N-Phenyl-2-naphthylamine - 135-88-6

CAS No. 135-88-6
Product Name N-Phenyl-2-naphthylamine
Molecular Formula C16H13N
C10H7NHC6H5
C16H13N
Molecular Weight 219.28 g/mol
IUPAC Name N-phenylnaphthalen-2-amine
Standard InChI InChI=1S/C16H13N/c1-2-8-15(9-3-1)17-16-11-10-13-6-4-5-7-14(13)12-16/h1-12,17H
Standard InChIKey KEQFTVQCIQJIQW-UHFFFAOYSA-N
Impurities Commercial product may contain 20-30 ppm beta-naphthylamine
SMILES C1=CC=C(C=C1)NC2=CC3=CC=CC=C3C=C2
Canonical SMILES C1=CC=C(C=C1)NC2=CC3=CC=CC=C3C=C2
Boiling Point 743 °F at 760 mm Hg (NTP, 1992)
395.5 °C
743°F
Colorform NEEDLES FROM METHANOL
WHITE TO YELLOWISH CRYSTALS
GRAY TO TAN FLAKES OR POWDER
White to yellow crystals or gray tan flakes or powder [Note: Commercial product may contain 20-30 ppm of beta naphthylamine].
Density 1.24 (NTP, 1992)
1.24
1.2 g/cm³
Melting Point 226 °F (NTP, 1992)
108.0 °C
108 °C
108°C
226°F
Physical Description N-phenyl-2-naphthylamine is a light gray to gray powder. Solutions show blue fluorescence. (NTP, 1992)
Solid
WHITE-TO-GREY SOLID IN VARIOUS FORMS.
White to yellow crystals or gray to tan flakes or powder.
White to yellow crystals or gray to tan flakes or powder. [Note: Commercial product may contain 20-30 ppm of β-Naphthylamine.]
Description N-Phenyl-2-naphthylamine, also known as neozone or 2-anilinonaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. N-Phenyl-2-naphthylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, N-phenyl-2-naphthylamine is primarily located in the membrane (predicted from logP). Outside of the human body, N-phenyl-2-naphthylamine can be found in root vegetables. This makes N-phenyl-2-naphthylamine a potential biomarker for the consumption of this food product.
N-phenyl-2-naphthylamine is a light gray to gray powder. Solutions show blue fluorescence. (NTP, 1992)
N-Phenyl-2-naphthylamine is a member of naphthalenes.
Solubility less than 1 mg/mL at 66° F (NTP, 1992)
SOLUBILITY IN ETHANOL 50 G/L, IN BENZENE 27 G/L, IN ACETONE 640 G/L
INSOL IN WATER; SOL IN ALC, ETHER, ACETIC ACID (BLUISH FLUORESCENCE)
Solubility in water at 25 °C: none
Insoluble
Synonyms 2-(Phenylamino)naphthalene; 2-Anilinonaphthalene; 2-Naphthylphenylamine; AK 1; AK 1 (stabilizer); Aceto PBN; AgeRite Powder; Antioxidant 116; Antioxidant D; Antioxidant PBN; N-(2-Naphthyl)-N-phenylamine; N-(2-Naphthyl)aniline; N-Phenyl-2-naphthalenam
PubChem Compound 8679
Last Modified Nov 11 2021
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